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Compound of Interest

Compound Name:
Benzyl ethyl-L-valinate

hydrochloride

Cat. No.: B2492615 Get Quote

Application Notes: Benzyl ethyl-L-valinate
hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl ethyl-L-valinate hydrochloride is a derivative of the essential amino acid L-valine.

Amino acid derivatives are crucial in various fields of research and drug development. They

serve as building blocks in peptide synthesis and can act as precursors for novel therapeutic

agents. Proper preparation of stock solutions is the first critical step in ensuring the accuracy

and reproducibility of experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of stock solutions of Benzyl ethyl-L-valinate
hydrochloride.

Physicochemical and Solubility Data
A comprehensive understanding of the physicochemical properties of Benzyl ethyl-L-valinate
hydrochloride is essential for its effective use in experimental settings. The quantitative data

for this compound are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₄H₂₂ClNO₂ [1]

Molecular Weight 271.78 g/mol [1][2]

Appearance White to off-white solid [1][2]

Purity ≥98% [3]

Solubility in DMSO ≥ 100 mg/mL (≥ 367.94 mM) [2][4]

Storage (Solid Powder)
-20°C for 3 years; 4°C for 2

years
[2]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[2]

Safety and Handling Precautions
Benzyl ethyl-L-valinate hydrochloride is a hygroscopic compound that can cause skin and

eye irritation.[5][6] Therefore, appropriate personal protective equipment (PPE), including a lab

coat, safety goggles, and gloves, should be worn at all times during handling.[5] Due to its

hygroscopic nature, the container should be tightly sealed and stored in a dry, cool place.[2][5]

Minimize the exposure of the compound to the atmosphere during weighing and handling.[2]

Experimental Protocol: Preparation of a 100 mM
Stock Solution
This protocol details the step-by-step procedure for preparing a 100 mM stock solution of

Benzyl ethyl-L-valinate hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials and Equipment
Benzyl ethyl-L-valinate hydrochloride powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials
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Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety goggles, gloves

Procedure
Preparation of Workspace: Ensure a clean and dry workspace. A laminar flow hood or a

designated clean bench is recommended to minimize contamination.

Equilibration of Compound: Before opening, allow the vial of Benzyl ethyl-L-valinate
hydrochloride to equilibrate to room temperature to prevent condensation of atmospheric

moisture onto the hygroscopic powder.

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully and quickly weigh the desired amount of Benzyl ethyl-L-valinate
hydrochloride into the tube. For example, to prepare 1 mL of a 100 mM stock solution,

weigh out 27.18 mg of the compound.

Calculation: Mass (mg) = Molarity (M) × Volume (L) × Molecular Weight ( g/mol ) × 1000

mg/g

Mass (mg) = 0.1 mol/L × 0.001 L × 271.78 g/mol × 1000 mg/g = 27.18 mg

Dissolution:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed compound. For a 100 mM solution with 27.18 mg of the compound, add 1 mL

of DMSO.

Close the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath may be used to aid dissolution if necessary, but avoid excessive
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heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[2]

Workflow for Stock Solution Preparation

Workflow for Preparing Benzyl ethyl-L-valinate hydrochloride Stock Solution
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Caption: Workflow for the preparation of Benzyl ethyl-L-valinate hydrochloride stock

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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